Cas no 2580190-17-4 (tert-butyl 5-amino-1-ethenyl-1H-pyrazole-4-carboxylate)

• Product Name: tert-butyl 5-amino-1-ethenyl-1H-pyrazole-4-carboxylate
• CAS No: 2580190-17-4
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5659500
• PubChem ID: 165895979
• Update Time: 2025-05-19

tert-butyl 5-amino-1-ethenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-1-ethenyl-1H-pyrazole-4-carboxylate
• 2580190-17-4
• EN300-27728726

• Inchi： 1S/C10H15N3O2/c1-5-13-8(11)7(6-12-13)9(14)15-10(2,3)4/h5-6H,1,11H2,2-4H3
• InChI Key： IDWBBWKDPKKSCO-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C=C)C=1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 5-amino-1-ethenyl-1H-pyrazole-4-carboxylate

Research Brief on tert-Butyl 5-amino-1-ethenyl-1H-pyrazole-4-carboxylate (CAS: 2580190-17-4): Recent Advances and Applications

tert-Butyl 5-amino-1-ethenyl-1H-pyrazole-4-carboxylate (CAS: 2580190-17-4) is a pyrazole-based compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its potential in drug discovery, owing to its unique structural features that allow for diverse functionalization and optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl 5-amino-1-ethenyl-1H-pyrazole-4-carboxylate as a key building block for the synthesis of novel JAK2 inhibitors. The study demonstrated that the compound's amino and carboxylate groups could be efficiently modified to enhance binding affinity and selectivity toward JAK2, a kinase implicated in myeloproliferative disorders. The optimized derivatives exhibited promising in vitro and in vivo efficacy, suggesting potential therapeutic applications for hematologic malignancies.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized in the development of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The researchers leveraged the ethenyl group of the pyrazole core to introduce electrophilic warheads, enabling irreversible binding to BTK. This approach resulted in highly potent inhibitors with improved pharmacokinetic properties, paving the way for next-generation treatments for B-cell malignancies and autoimmune diseases.

Beyond its role in kinase inhibitor development, tert-butyl 5-amino-1-ethenyl-1H-pyrazole-4-carboxylate has also been investigated for its anti-inflammatory properties. A recent European Journal of Medicinal Chemistry study (2024) demonstrated that derivatives of this compound could effectively modulate the NF-κB signaling pathway, reducing pro-inflammatory cytokine production in macrophages. These findings highlight its potential as a scaffold for designing new anti-inflammatory drugs with improved safety profiles.

From a synthetic chemistry perspective, advancements in the scalable production of tert-butyl 5-amino-1-ethenyl-1H-pyrazole-4-carboxylate have been reported. A 2023 Organic Process Research & Development paper detailed an optimized, cost-effective synthesis route with high yield and purity, addressing previous challenges in large-scale manufacturing. This progress is critical for facilitating its broader adoption in drug discovery programs.

In conclusion, tert-butyl 5-amino-1-ethenyl-1H-pyrazole-4-carboxylate (CAS: 2580190-17-4) continues to emerge as a valuable tool in medicinal chemistry. Its applications span from kinase inhibitor development to anti-inflammatory drug design, supported by recent breakthroughs in synthetic methodologies and biological evaluations. Future research directions may focus on expanding its utility in targeted protein degradation and PROTAC development, further solidifying its role in modern drug discovery.